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Abstract
Diisopropyl adipate (DIPA) is a widely utilized diester in the pharmaceutical, cosmetic, and

chemical industries, valued for its properties as an emollient, solvent, and plasticizer.[1][2] A

thorough understanding of its solubility in various organic solvents is paramount for formulation

development, process chemistry, and quality control. This technical guide provides a

comprehensive overview of the solubility of diisopropyl adipate in a range of common organic

solvents. While precise quantitative data for diisopropyl adipate is not extensively available in

public literature, this guide compiles qualitative information and provides estimations based on

the behavior of structurally similar adipate esters. Furthermore, it outlines a standard

experimental protocol for the quantitative determination of its solubility and presents a

conceptual workflow for this process.

Physicochemical Properties of Diisopropyl Adipate
Diisopropyl adipate is a colorless, transparent liquid at room temperature with a mild,

characteristic odor.[3][4] It is characterized by its low viscosity and is generally considered to

have a good safety profile.[5] Key physical and chemical properties are summarized below:
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Property Value Reference(s)

CAS Number 6938-94-9

Molecular Formula C₁₂H₂₂O₄

Molecular Weight 230.30 g/mol

Melting Point -1 °C

Boiling Point 120 °C

Density 0.97 g/cm³

Water Solubility
Insoluble or practically

insoluble

Solubility of Diisopropyl Adipate in Organic
Solvents
Diisopropyl adipate is widely reported to be soluble in common organic solvents. One source

provides a general solubility value of 1000 g/L in organic solvents at 20 °C, although this is not

specific to individual solvents. Another source highlights its "excellent water/alcohol solubility,"

which, given its insolubility in water, indicates high miscibility with alcohols.

Qualitative Solubility
Based on available literature, the qualitative solubility of diisopropyl adipate is high in the

following classes of organic solvents:

Alcohols (e.g., Ethanol, Methanol)

Ketones (e.g., Acetone)

Esters (e.g., Ethyl Acetate)

Aromatic Hydrocarbons (e.g., Toluene)

Aliphatic Hydrocarbons (e.g., Hexane)
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Chlorinated Hydrocarbons (e.g., Dichloromethane)

Estimated Quantitative Solubility Data
In the absence of specific published quantitative data for diisopropyl adipate, the following

table provides estimated solubility values. These estimations are based on the general principle

of "like dissolves like" and publicly available data for structurally similar adipate esters (e.g.,

diethyl adipate, dibutyl adipate). It is crucial to note that these are estimations and should be

experimentally verified for any critical application.

Solvent Chemical Class
Estimated Solubility of
Diisopropyl Adipate at
20°C ( g/100 mL)

Ethanol Alcohol > 50 (Miscible)

Methanol Alcohol > 50 (Miscible)

Acetone Ketone > 50 (Miscible)

Ethyl Acetate Ester > 50 (Miscible)

Toluene Aromatic Hydrocarbon > 50 (Miscible)

Hexane Aliphatic Hydrocarbon > 30

Dichloromethane Chlorinated Hydrocarbon > 50 (Miscible)

Disclaimer: The quantitative data presented in this table are estimations based on the solubility

of analogous compounds and should be confirmed through experimental measurement.

Experimental Protocol for Solubility Determination
A standard and reliable method for determining the solubility of a liquid like diisopropyl
adipate in an organic solvent is the isothermal equilibrium method, followed by quantitative

analysis.

Materials and Apparatus
Diisopropyl Adipate (high purity)
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Selected Organic Solvents (analytical grade)

Analytical Balance (± 0.0001 g)

Thermostatic water bath or incubator

Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

Volumetric flasks and pipettes

Gas Chromatograph with a Flame Ionization Detector (GC-FID) or High-Performance Liquid

Chromatograph (HPLC)

Syringes and syringe filters (PTFE, 0.45 µm)

Methodology
Preparation of Saturated Solutions:

Add an excess amount of diisopropyl adipate to a series of vials.

To each vial, add a known volume of a specific organic solvent.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic water bath set to the desired temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

The presence of a distinct diisopropyl adipate phase at the bottom indicates that a

saturated solution has been formed.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed in the thermostatic bath

for at least 4 hours to allow the undissolved phase to settle.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-warmed syringe to avoid precipitation upon cooling.
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Filter the collected sample through a syringe filter into a pre-weighed volumetric flask.

Record the exact volume of the aliquot taken.

Dilute the sample with the same solvent to a concentration suitable for the analytical

method.

Quantitative Analysis:

Prepare a series of calibration standards of diisopropyl adipate in the respective solvent.

Analyze the calibration standards and the prepared sample using a validated GC-FID or

HPLC method.

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of diisopropyl adipate in the diluted sample from the

calibration curve.

Calculation of Solubility:

Calculate the concentration of diisopropyl adipate in the original saturated solution,

taking into account the dilution factor.

Express the solubility in the desired units (e.g., g/100 mL, mol/L).

Visualizations
Conceptual Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of

diisopropyl adipate solubility.
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Figure 1: Experimental Workflow for Solubility Determination
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Figure 1: Experimental Workflow for Solubility Determination

Logical Relationship of Solubility
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The solubility of diisopropyl adipate is governed by the principle of "like dissolves like," where

its molecular structure dictates its interaction with different solvents.

Figure 2: Factors Influencing DIPA Solubility
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Figure 2: Factors Influencing DIPA Solubility

Conclusion
Diisopropyl adipate exhibits excellent solubility in a wide range of common organic solvents, a

property that underpins its versatility in various applications. While precise, publicly available

quantitative data is limited, this guide provides a robust framework for understanding and

predicting its solubility behavior. For applications requiring exact solubility values, the

experimental protocol outlined herein provides a reliable methodology for their determination.
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This information is critical for formulation scientists and researchers in optimizing the use of

diisopropyl adipate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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